Cas no 1799562-62-1 (tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate
• CAS No: 1799562-62-1
• MF: C₁₆H₂₅N₃O₂
• MW: 291.388603925705
• CID: 5520871
• PubChem ID: 89025454
• Update Time: 2025-08-03

tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(3-aminophenyl)amino]-, 1,1-dimethylethyl ester
• tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate
• 1799562-62-1
• F84556
• DB-115362
• tert-Butyl4-((3-aminophenyl)amino)piperidine-1-carboxylate
• SCHEMBL13159414
• TERT-BUTYL 4-(3-AMINOPHENYLAMINO)PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C16H25N3O2/c1-16(2,3)21-15(20)19-9-7-13(8-10-19)18-14-6-4-5-12(17)11-14/h4-6,11,13,18H,7-10,17H2,1-3H3
• InChI Key： QGSOKWIAGZHFTA-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC2=CC=CC(N)=C2)CC1

Computed Properties

• Exact Mass: 291.19467705g/mol
• Monoisotopic Mass: 291.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate

Comprehensive Guide to tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate (CAS No. 1799562-62-1)

tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate (CAS No. 1799562-62-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. With its unique structural features, including a tert-butyl carbamate group and an aromatic amine moiety, it serves as a valuable intermediate in the development of bioactive molecules.

The growing interest in piperidine-based compounds like tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate is driven by their applications in CNS (Central Nervous System) drug development and oncology research. Researchers frequently search for "piperidine derivatives in drug discovery" or "CAS 1799562-62-1 applications," highlighting the demand for detailed information on this compound. Its role in modulating biological targets makes it a key player in modern pharmaceutical innovation.

From a chemical perspective, tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate exhibits stability under standard laboratory conditions, making it suitable for various synthetic protocols. The presence of both amino and carboxylate functional groups allows for further derivatization, enabling the creation of novel compounds with potential therapeutic effects. This adaptability aligns with current trends in "custom chemical synthesis" and "high-value intermediates," which are highly searched topics in the chemical industry.

In the pharmaceutical sector, CAS 1799562-62-1 is often explored for its potential in designing kinase inhibitors and GPCR (G-Protein Coupled Receptor) modulators. These areas are of significant interest due to their implications in treating chronic diseases and neurological disorders. Searches such as "piperidine intermediates for kinase inhibitors" or "tert-butyl carbamate in medicinal chemistry" reflect the compound's relevance in cutting-edge research.

The synthesis of tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate involves multi-step organic reactions, including Boc protection and reductive amination. These processes are critical for ensuring high purity and yield, which are essential for research and industrial applications. Laboratories and manufacturers often look for "Boc-protected piperidine synthesis" or "CAS 1799562-62-1 suppliers," emphasizing the need for reliable sources of this compound.

Market dynamics for tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate indicate steady growth, driven by increasing R&D investments in drug development. The compound's role as a building block for complex molecules positions it favorably in the fine chemicals market. Trends like "custom pharmaceutical intermediates" and "high-purity research chemicals" further underscore its commercial importance.

Quality control and analytical characterization of CAS 1799562-62-1 are crucial for ensuring its suitability in sensitive applications. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers often inquire about "analytical methods for piperidine derivatives" or "specifications for tert-butyl carbamate compounds," highlighting the technical rigor associated with this compound.

In summary, tert-Butyl 4-((3-aminophenyl)amino)piperidine-1-carboxylate (CAS No. 1799562-62-1) is a pivotal compound in modern chemical and pharmaceutical research. Its structural versatility, synthetic utility, and therapeutic potential make it a subject of ongoing exploration. Whether you're searching for "piperidine-based drug intermediates" or "CAS 1799562-62-1 properties," this compound remains a key focus in advancing scientific and industrial innovation.